Cas no 1628264-05-0 (6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine
• CAS No: 1628264-05-0
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 4611451
• Update Time: 2025-06-14

6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine
• SY231380
• 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C10H12BrN3/c1-3-8-10(12-2)14-6-7(11)4-5-9(14)13-8/h4-6,12H,3H2,1-2H3
• InChI Key： USFKUZLRWZPVGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(CC)=C(NC)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine

Recent Advances in the Study of 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine (CAS: 1628264-05-0)

The compound 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine (CAS: 1628264-05-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its imidazo[1,2-a]pyridine scaffold, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetic properties, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine as a promising scaffold for the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The bromo and ethyl substituents on the imidazo[1,2-a]pyridine core have been shown to enhance binding affinity and selectivity towards specific kinase targets, making this compound a valuable candidate for further optimization.

One of the key advancements in the study of this compound involves its synthesis and structural modification. Researchers have developed efficient synthetic routes to produce 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine with high purity and yield. These methods often involve multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution, to introduce the bromo and ethyl groups at the desired positions. The availability of these synthetic protocols has facilitated the exploration of structure-activity relationships (SAR) to optimize the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's potential as a therapeutic agent. For instance, 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine has shown inhibitory activity against certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization is required to improve metabolic stability and reduce potential off-target effects.

The compound's mechanism of action has also been investigated in recent research. It appears to exert its effects by modulating key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the phosphorylation of specific kinases, thereby disrupting downstream signaling cascades that contribute to disease progression. These findings underscore the compound's potential as a targeted therapy, particularly in oncology.

Despite these promising results, challenges remain in the development of 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine as a clinical candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further medicinal chemistry efforts. Researchers are currently exploring derivative compounds with modified substituents to overcome these limitations while retaining the core scaffold's beneficial properties.

In conclusion, 6-Bromo-2-ethyl-N-methylimidazo[1,2-a]pyridin-3-amine (CAS: 1628264-05-0) represents a promising lead compound in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacokinetic and pharmacodynamic properties, as well as expanding its therapeutic applications. This research brief serves as a timely update for professionals seeking to stay informed about the latest developments related to this compound.